N-(4-cyanophenyl)-4-(4-phenyl-1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide

• IUPAC Name: N-(4-cyanophenyl)-4-(4-phenyltriazol-1-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C21H20N6O/c22-14-16-6-8-18(9-7-16)23-21(28)26-12-10-19(11-13-26)27-15-20(24-25-27)17-4-2-1-3-5-17/h1-9,15,19H,10-13H2,(H,23,28)
• InChI Key: CHXHKOBSSHRTQW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=C(N=N2)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)C#N
• Molecular Formula: C21H20N6O
• Molecular Weight: 372.4 g/mol

Description

N-(4-cyanophenyl)-4-(4-phenyl-1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide, commonly known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. CTAP is a selective antagonist of the μ-opioid receptor, which plays a crucial role in pain management and addiction.

Mechanism of Action

CTAP exerts its pharmacological effects by binding to the μ-opioid receptor and blocking the binding of endogenous opioids such as endorphins and enkephalins. This results in the inhibition of the downstream signaling pathways that are activated by the activation of the μ-opioid receptor. CTAP has been shown to be highly selective for the μ-opioid receptor and does not bind to other opioid receptors such as the δ-opioid or κ-opioid receptors.
Biochemical and Physiological Effects:
CTAP has been shown to have a range of biochemical and physiological effects, including the inhibition of pain responses, the modulation of immune system function, and the regulation of mood and behavior. CTAP has been shown to be effective in reducing pain responses in animal models of acute and chronic pain. It has also been shown to modulate the function of immune cells such as macrophages and T cells, which play a crucial role in the immune response. CTAP has also been shown to regulate mood and behavior, with studies showing that it can reduce the rewarding effects of opioids and other drugs of abuse.

Advantages and Limitations for Lab Experiments

CTAP has several advantages for laboratory experiments, including its high selectivity for the μ-opioid receptor, its ability to inhibit pain responses, and its ability to modulate immune system function. However, there are also some limitations to the use of CTAP in laboratory experiments, including its limited solubility in water and its relatively short half-life in vivo.

Future Directions

There are several future directions for research on CTAP, including the development of more selective and potent μ-opioid receptor antagonists, the investigation of the effects of CTAP on other opioid receptors and neurotransmitter systems, and the exploration of its potential therapeutic applications in pain management, addiction, and immune system disorders. Additionally, further research is needed to understand the mechanisms underlying the biochemical and physiological effects of CTAP and to optimize its pharmacokinetic properties for use in vivo.

Scientific Research Applications

CTAP has been extensively used in scientific research to study the μ-opioid receptor and its role in pain management and addiction. It has been shown to be a highly selective antagonist of the μ-opioid receptor, which makes it an ideal tool for investigating the functions of this receptor in vivo and in vitro. CTAP has also been used to study the effects of opioids on the immune system and the central nervous system.